5-Pyrimidinecarboxaldehyde, 4-fluoro-2-(methylthio)-
Overview
Description
5-Pyrimidinecarboxaldehyde, 4-fluoro-2-(methylthio)- is a chemical compound that belongs to the class of pyrimidines . Pyrimidines are a type of heterocyclic aromatic organic compounds which are known to be key components of nucleic acids .
Synthesis Analysis
The synthesis of similar compounds involves the preparation of intermediates such as 8-chloro-2-(methylthio)pyrido[3,4-d]pyrimidine . The process involves the use of commercially available methyl 5-bromo-2-(methylthio)pyrimidine-4-carboxylate .Molecular Structure Analysis
The molecular structure analysis of similar compounds like pyridinecarboxaldehydes has been carried out using experimental and theoretical methods . These studies focus on the structural, energetic, and vibrational properties of the compounds .Chemical Reactions Analysis
Fused pyrimidine cores are privileged kinase scaffolds, yet few examples of the 2-amino-pyrido[3,4-d]pyrimidine chemotype have been disclosed in the context of kinase inhibitor programs . The chemical approach to this class of molecules involves the preparation of intermediates and their efficient derivatisation to give novel compounds with potential as kinase inhibitors .Physical And Chemical Properties Analysis
The physical and chemical properties of similar compounds have been analyzed. For instance, 4-fluoro-2-(methylthio)benzoic acid has been studied for its structure, properties, spectra, and suppliers .Mechanism of Action
While the exact mechanism of action for 5-Pyrimidinecarboxaldehyde, 4-fluoro-2-(methylthio)- is not specified, similar compounds like 5-fluoro-2-oxindole derivatives have been synthesized and investigated for their α-glucosidase inhibitory activities . α-Glucosidase inhibitors are known to prevent the digestion of carbohydrates and reduce the impact of carbohydrates on blood glucose .
Safety and Hazards
Future Directions
The future directions in the research of such compounds involve expanding the scope of fused pyrimidines as kinase inhibitor scaffolds . This includes the synthesis and modification of pyrido[3,4-d]pyrimidines and the development of a general synthetic route to access 2-amino-pyrido[3,4-d]pyrimidine derivatives .
properties
IUPAC Name |
4-fluoro-2-methylsulfanylpyrimidine-5-carbaldehyde |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5FN2OS/c1-11-6-8-2-4(3-10)5(7)9-6/h2-3H,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FWIZRBAYGGBAGH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=NC=C(C(=N1)F)C=O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5FN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
172.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Pyrimidinecarboxaldehyde, 4-fluoro-2-(methylthio)- | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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